![molecular formula C21H16ClNO5 B148841 4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride CAS No. 91539-64-9](/img/structure/B148841.png)
4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
Description
The compound appears to contain an aminomethyl group, which is a functional group consisting of an amino group (-NH2) attached to a methyl group (-CH2-) . The “3’,6’-dihydroxy” part suggests the presence of two hydroxyl groups (-OH), and “3H-spiro[isobenzofuran-1,9’-xanthen]-3-one” indicates a spiro compound, which is a compound with two rings that share a single atom . The term “hydrochloride” means it’s a salt formed with hydrochloric acid .
Chemical Reactions Analysis
The reactivity of this compound would depend on the functional groups present. For instance, the aminomethyl group could participate in reactions typical of amines, and the hydroxyl groups could be involved in reactions typical of alcohols .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its molecular structure. These might include properties such as solubility, density, melting point, and boiling point, as well as chemical properties such as reactivity and stability .Safety And Hazards
Future Directions
properties
IUPAC Name |
7-(aminomethyl)-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15NO5.ClH/c22-10-11-2-1-3-16-19(11)20(25)27-21(16)14-6-4-12(23)8-17(14)26-18-9-13(24)5-7-15(18)21;/h1-9,23-24H,10,22H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWNKTMSFMCEAEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClNO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20593489 |
Source
|
| Record name | 4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-onato(2-)--hydrogen chlorido(2-) (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20593489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
397.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride | |
CAS RN |
91539-64-9 |
Source
|
| Record name | 4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-onato(2-)--hydrogen chlorido(2-) (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20593489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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